Cas no 686745-04-0 ((2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride)

(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride is a chiral non-proteinogenic amino acid derivative with significant applications in pharmaceutical research and asymmetric synthesis. Its stereochemically defined structure, featuring both (2S) and (3R) configurations, makes it valuable as a building block for peptidomimetics and bioactive compounds. The 4-methoxy-phenyl substituent enhances its utility in designing enzyme inhibitors or receptor modulators. The hydrochloride salt form improves solubility and handling in synthetic workflows. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its rigid aromatic moiety and stereocenter diversity. High-purity grades ensure reproducibility in complex synthetic routes.
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride structure
686745-04-0 structure
Product name:(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
CAS No:686745-04-0
MF:C11H16ClNO3
MW:245.702642440796
CID:5306355

(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
    • Inchi: 1S/C11H15NO3.ClH/c1-7(10(12)11(13)14)8-3-5-9(15-2)6-4-8;/h3-7,10H,12H2,1-2H3,(H,13,14);1H/t7-,10+;/m1./s1
    • InChI Key: PJYPIAPZWDWXKO-QJVKKXMWSA-N
    • SMILES: [C@H](C1C=CC(OC)=CC=1)(C)[C@H](N)C(=O)O.Cl

(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1291860-1g
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
1g
$2975 2024-07-28
eNovation Chemicals LLC
Y1291860-500mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
500mg
$2105 2024-07-28
eNovation Chemicals LLC
Y1291860-100mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
100mg
$780 2024-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0859S-500mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 97%
500mg
¥16438.61 2024-04-16
eNovation Chemicals LLC
Y1291860-500mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
500mg
$2105 2025-02-19
eNovation Chemicals LLC
Y1291860-100mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
100mg
$780 2025-02-19
eNovation Chemicals LLC
Y1291860-50mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
50mg
$555 2025-02-19
eNovation Chemicals LLC
Y1291860-50mg
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
50mg
$555 2025-02-21
eNovation Chemicals LLC
Y1291860-5g
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
5g
$11115 2025-02-21
eNovation Chemicals LLC
Y1291860-5g
(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
686745-04-0 95%
5g
$11115 2024-07-28

Additional information on (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

Introduction to (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride (CAS No. 686745-04-0)

(2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride, with the CAS number 686745-04-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various biological and chemical applications.

The molecular structure of (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride consists of a butyric acid backbone with an amino group at the second carbon and a phenyl group substituted with a methoxy group at the fourth position. This specific stereochemistry, denoted by the (2S,3R) configuration, is crucial for its biological activity and interactions with target molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in neurological disorders, inflammation, and metabolic diseases. The unique structural features of (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride have made it a subject of extensive research in these areas.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Studies have shown that it can interact with various enzymes and receptors in the body, leading to therapeutic effects. For instance, research indicates that it may have neuroprotective properties by inhibiting specific enzymes involved in neuroinflammation. This has opened up possibilities for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the methoxy-substituted phenyl group in its structure contributes to its ability to cross the blood-brain barrier, which is essential for compounds intended to act on central nervous system targets. This property makes (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride a promising candidate for developing treatments that require direct access to neural tissues.

Recent advancements in computational chemistry and molecular modeling have also enhanced our understanding of how this compound interacts with biological targets. These studies have provided insights into its binding affinity and mechanism of action, which are critical for optimizing its therapeutic potential.

The synthesis of (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride is another area of active research. Chemists have developed efficient synthetic routes that allow for the production of this compound in high purity and yield. These methods often involve stereoselective reactions to ensure the correct (2S,3R) configuration is obtained. The ability to produce this compound reliably is essential for both preclinical and clinical studies.

In preclinical studies, (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride has demonstrated potential in animal models of various diseases. For example, studies in rodents have shown that it can reduce inflammation and protect against neuronal damage. These findings have laid the groundwork for further investigation into its therapeutic applications in humans.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This form is particularly important for drug development as it ensures better absorption and distribution within the body.

One of the key challenges in developing new drugs is identifying compounds that are both effective and safe. The extensive preclinical research on (2S,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride has provided valuable data on its safety profile. Studies have shown that it exhibits low toxicity at therapeutic doses, which bodes well for its potential as a safe and effective treatment.

The future directions for research on this compound include exploring its use in combination therapies and investigating its long-term effects. Combination therapies involve using multiple drugs together to achieve a synergistic effect, which can be particularly beneficial in treating complex diseases such as cancer and neurodegenerative disorders.

In conclusion, (CAS No. 686745-04-0) represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its potential applications in treating neurological disorders, inflammation, and metabolic diseases make it a compound of great interest. As research continues to uncover more about its properties and mechanisms of action, we can expect to see further developments that could lead to new treatments benefiting patients worldwide.

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